Cas no 162227-13-6 (Hydroxy Terbinafine)

Hydroxy Terbinafine is a derivative of terbinafine, an allylamine antifungal agent. It exhibits enhanced solubility and bioavailability compared to its parent compound, making it particularly effective in topical and systemic antifungal formulations. The hydroxyl group modification improves its pharmacokinetic profile, allowing for better tissue penetration and sustained activity against dermatophytes, yeasts, and molds. Its mechanism of action involves inhibition of squalene epoxidase, disrupting ergosterol synthesis in fungal cell membranes. Hydroxy Terbinafine is valued for its broad-spectrum efficacy, reduced side effects, and compatibility with various delivery systems, making it suitable for treating cutaneous and superficial fungal infections.

Hydroxy Terbinafine structure

Product Name:Hydroxy Terbinafine

CAS No:162227-13-6

MF:C₂₁H₂₅NO

MW:307.429305791855

CID:109926

PubChem ID:21917706

Update Time:2025-10-19

Hydroxy Terbinafine Chemical and Physical Properties

Names and Identifiers

- 5-Hepten-3-yn-1-ol,2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-
- Hydroxy Terbinafine
- (5E)
- (5E)-2,2-Dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-5-hepten-3-yn-1-ol
- (5E)-
- NS00116746
- J-009906
- SCHEMBL3256605
- Hydroxyterbinafine
- 5-Hepten-3-yn-1-ol, 2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-
- (E)-2,2-dimethyl-7-[methyl(naphthalen-1-ylmethyl)amino]hept-5-en-3-yn-1-ol
- SCHEMBL3256599
- CHEBI:174203
- 162227-13-6
- DB-257810
- (5E)-2,2-dimethyl-7-[methyl(1-naphthylmethyl)amino]-5-hepten-3-yn-1-ol
- Inchi： 1S/C21H25NO/c1-21(2,17-23)14-7-4-8-15-22(3)16-19-12-9-11-18-10-5-6-13-20(18)19/h4-6,8-13,23H,15-17H2,1-3H3/b8-4+
- InChI Key： GPEJUKJZTGFNKY-XBXARRHUSA-N
- SMILES： OCC(C#C/C=C/CN(C)CC1C=CC=C2C=CC=CC=12)(C)C

Computed Properties

Exact Mass: 307.19400
Monoisotopic Mass: 307.193614421g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 23.5Å²

Experimental Properties

Melting Point: N/A
Solubility: Chloroform, Dichloromethane, Methanol
PSA: 23.47000
LogP: 3.84970

Hydroxy Terbinafine Security Information

Storage Condition：Refrigerator

Hydroxy Terbinafine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H956160-1mg	Hydroxy Terbinafine	162227-13-6	1mg	$ 221.00	2023-09-07
TRC	H956160-10mg	Hydroxy Terbinafine	162227-13-6	10mg	$ 1669.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-207743-1mg	Hydroxy Terbinafine,	162227-13-6	1mg	￥3234.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-207743-1 mg	Hydroxy Terbinafine,	162227-13-6	1mg	￥3,234.00	2023-07-11
A2B Chem LLC	AA83904-1mg	5-Hepten-3-yn-1-ol, 2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-	162227-13-6	1mg	$1207.00	2024-04-20
A2B Chem LLC	AA83904-5mg	5-Hepten-3-yn-1-ol, 2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-	162227-13-6	5mg	$3050.00	2024-04-20
1PlusChem	1P001TCW-1mg	5-Hepten-3-yn-1-ol, 2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-	162227-13-6	1mg	$289.00	2025-02-19
1PlusChem	1P001TCW-10mg	5-Hepten-3-yn-1-ol, 2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-	162227-13-6	10mg	$1421.00	2025-02-19